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Compound of Interest

Compound Name: Dimethoxymethylsilane

Cat. No.: B7823244

An In-depth Technical Guide to High-Purity Dimethoxymethylsilane for Researchers and Drug
Development Professionals

This guide provides a comprehensive overview of high-purity Dimethoxymethylsilane (CAS
No. 16881-77-9), including its commercial suppliers, key properties, and applications relevant
to research and drug development.

Commercial Suppliers and Specifications

High-purity Dimethoxymethylsilane is available from a number of commercial suppliers, with
purity levels typically ranging from 90% to over 97%. The primary method for purity analysis
cited by suppliers is Gas Chromatography (GC). Below is a summary of offerings from various
suppliers.
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Supplier Purity Specification Other Names
--INVALID-LINK-- = 96% (GC)[1] Methyldimethoxysilane[1]
--INVALID-LINK-- >97.0% (GC) Methyldimethoxysilane
--INVALID-LINK-- 90%][2] Methyldimethoxysilane[2]
--INVALID-LINK-- >85% Not Specified

Methyldimethoxysilane;

--INVALID-LINK-- >97.0% (GC)[3] Dimethoxymethylhydrosilane[3
]

--INVALID-LINK-- Not Specified Dimethoxy Methyl Silane[4]

--INVALID-LINK-- Not Specified[5] Not Specified[5]

Physicochemical Properties

The following table summarizes key physicochemical properties of Dimethoxymethylsilane.

Property Value

Molecular Formula C3H1002Si[1][2][3]
Molecular Weight 106.2 g/mol [1][2][3]
Appearance Colorless liquid[1]
Boiling Point 61 °C[2]

Density 0.861 g/cm?3[2]
Refractive Index 1.36

Flash Point -25.8 °C[2]

Applications in Research and Drug Development

Dimethoxymethylsilane is a versatile organosilane with several applications in the
pharmaceutical and biomedical fields. Its primary function is as a surface modifying agent, a
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crosslinker, and a precursor in the synthesis of silicone-based materials.[6][7]

» Surface Modification of Biomedical Implants: Silane coupling agents are used to modify the
surfaces of metallic and ceramic implants to improve biocompatibility and promote
osseointegration.[8][9][10] The methoxy groups of Dimethoxymethylsilane can hydrolyze to
form reactive silanol groups, which then condense with hydroxyl groups on the implant
surface, forming a stable covalent bond. This modified surface can then be further
functionalized with biomolecules.[9]

o Drug Delivery Systems: Silicon-polymer hybrid materials are being explored for drug delivery
applications due to their biocompatibility and tunable degradation kinetics.[11]
Dimethoxymethylsilane can be used as a crosslinking agent in the synthesis of silicone
polymers, creating a matrix for the controlled release of therapeutic agents.[7][12] The
properties of the silicone matrix can be tailored by controlling the degree of crosslinking.

o Synthesis of Pharmaceutical Intermediates: It is also used as a reagent in organic synthesis
for the production of novel drugs and pharmaceutical intermediates.[4][6]

Experimental Protocols and Methodologies

While specific, detailed protocols for high-purity Dimethoxymethylsilane are often proprietary
or published within specific research papers, the following sections outline the general
methodologies for its analysis and application.

Purity Determination by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard method for determining the purity of volatile silanes like
Dimethoxymethylsilane.

Objective: To separate and identify Dimethoxymethylsilane and any impurities to determine
the purity of the sample.

Methodology:

o Sample Preparation: A dilute solution of the Dimethoxymethylsilane sample is prepared in
a volatile organic solvent such as heptane or dichloromethane.[13][14] The concentration is
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typically in the range of 1-10 pg/mL.[14]

o GC Separation:

o Column: A capillary column, often with a non-polar stationary phase like DB-5, is used for
separation.[13]

o Injector: The sample is injected into a heated injector, and the temperature is set to ensure
complete vaporization without degradation.

o Oven Program: A temperature gradient is used to separate compounds based on their
boiling points and interactions with the stationary phase. A typical program might start at a
low temperature (e.g., 40-80°C) and ramp up to a higher temperature.[13]

o Carrier Gas: Helium is commonly used as the carrier gas.[13]
e MS Detection:

o As the separated components elute from the GC column, they enter the mass
spectrometer.

o The molecules are ionized, typically by electron impact (El), and the resulting fragments
are separated by their mass-to-charge ratio.

o The fragmentation pattern serves as a "fingerprint" for identifying the compound.

o Data Analysis: The purity is determined by comparing the peak area of
Dimethoxymethylsilane to the total area of all peaks in the chromatogram. The identity of
the main peak is confirmed by its mass spectrum.

Structural Confirmation by *H NMR Spectroscopy

H NMR spectroscopy is used to confirm the chemical structure of Dimethoxymethylsilane.

Objective: To verify the presence and connectivity of protons in the molecule, confirming its
identity.

Methodology:
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o Sample Preparation: A small amount of the Dimethoxymethylsilane sample is dissolved in
a deuterated solvent, such as chloroform-d (CDCIs), in an NMR tube.

» Data Acquisition: The sample is placed in a nuclear magnetic resonance spectrometer, and
the *H NMR spectrum is acquired.

o Spectral Interpretation: The spectrum of Dimethoxymethylsilane is expected to show
distinct signals corresponding to the methyl protons and the methoxy protons.[15][16] The
chemical shifts, integration values, and splitting patterns of these signals are compared to
known reference spectra to confirm the structure.[15][16]

Logical Workflow: Surface Modification of a
Biomedical Implant

The following diagram illustrates a logical workflow for the surface modification of a titanium-
based biomedical implant using Dimethoxymethylsilane to improve biocompatibility.
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Click to download full resolution via product page

Caption: Workflow for surface modification of a biomedical implant.

Conclusion

High-purity Dimethoxymethylsilane is a critical reagent for researchers and professionals in
drug development and biomedical materials science. Its ability to act as a surface modifier and
a component in silicone polymers allows for the creation of advanced materials with tailored
properties for improved therapeutic outcomes. When sourcing this chemical, it is essential to
consider the purity specifications provided by the supplier and to verify its identity and quality
using appropriate analytical techniques such as GC-MS and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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